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Compound of Interest

Compound Name: Dioctyl azelate

Cat. No.: B1606771 Get Quote

For researchers and professionals in drug development and material science, the selection of a

suitable plasticizer for polyvinyl chloride (PVC) formulations is critical. This guide provides a

detailed, data-driven comparison of two prominent non-phthalate plasticizers: dioctyl azelate
(DOZ) and dioctyl sebacate (DOS).

Both DOZ and DOS are valued for their excellent performance, particularly in applications

demanding high flexibility at low temperatures. Their similar chemical structures, both being

diesters of dicarboxylic acids, result in comparable property profiles. However, subtle

differences in their performance can be critical for specific applications. This guide will delve

into their comparative performance based on experimental data for key plasticizer metrics.

Physicochemical Properties
A fundamental comparison begins with the intrinsic properties of the plasticizers themselves. As

the data below indicates, DOZ and DOS share identical viscosity and specific gravity, which

can be a significant advantage when considering a switch between the two in a production

setting, as it may require minimal adjustments to dosing systems.[1]
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Property
Dioctyl Azelate
(DOZ)

Dioctyl Sebacate
(DOS)

Test Method

Viscosity @ 20°C

(mPa·s)
58 58 DIN 53015

Specific Gravity @

20°C
0.916 0.916 DIN 51757

Acid Value (mg

KOH/g)
< 0.1 < 0.1 DIN EN ISO 2114

Water Content (%) < 0.1 < 0.1 DIN 51777

Performance in PVC Formulations
The true measure of a plasticizer lies in its performance within a polymer matrix. The following

data summarizes the key performance indicators of DOZ and DOS in a PVC formulation at

concentrations of 40 and 60 parts per hundred of resin (phr).
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Performanc
e Metric

40 phr DOZ 40 phr DOS 60 phr DOZ 60 phr DOS
Test
Method

Shore A

Hardness
82 83 72 74 DIN 53505

Tensile

Strength

(MPa)

20.0 20.0 17.0 17.5 DIN 53455

Elongation at

Break (%)
350 350 400 400 DIN 53455

Breaking

Tension

(N/mm²)

18.0 18.0 15.0 15.5 DIN 53455

Cold Flex

Temperature

(°C)

-45 -45 -50 -50 DIN 53372

Extraction in

Iso-octane

(%)

15.0 16.0 25.0 26.0 ASTM D1239

Key Performance Insights
Plasticizing Efficiency: At equal concentrations, DOZ tends to result in a slightly lower Shore A

hardness compared to DOS, suggesting a marginally higher plasticizing efficiency.[1] This

could allow for a slight reduction in the amount of DOZ needed to achieve a desired flexibility.

Mechanical Properties: Tensile strength, elongation at break, and breaking tension are nearly

identical for both plasticizers, indicating that they impart comparable mechanical integrity to the

PVC material.[1]

Low-Temperature Flexibility: Both DOZ and DOS are exceptional low-temperature plasticizers,

exhibiting identical cold flex temperatures.[1] This makes them highly suitable for applications

where flexibility in cold environments is paramount, such as wire and cable insulation and

outdoor articles.[2][3]
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Extraction Resistance: DOZ demonstrates a slight advantage in resistance to extraction by

non-polar solvents like iso-octane.[1] This suggests that PVC formulations with DOZ may offer

better long-term stability in environments where contact with hydrocarbons is a concern.

Volatility: While not detailed in the direct comparative data, both plasticizers are known for their

low volatility, which contributes to the permanence of the plasticizer within the PVC matrix and

the overall longevity of the final product.[4]

Experimental Protocols
The following section details the methodologies for the key experiments cited in this guide,

providing a framework for reproducible testing.

Hardness Testing (ASTM D2240)
This test determines the indentation hardness of a material.[5][6][7]

Apparatus: A durometer, typically Type A for soft plastics.

Procedure:

The test specimen is placed on a hard, flat surface.

The durometer is positioned vertically on the specimen.

A specified pressure is applied to the indentor, and the hardness value is read from the

dial or digital display within one second of firm contact.

Multiple readings are taken at different locations on the specimen and averaged.
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Preparation

Testing Procedure Result

Conditioned PVC Specimen

Position Durometer Vertically

Type A Durometer

Apply Specified Pressure Read Hardness within 1s Repeat at Multiple Locations Average Hardness Value (Shore A)

Click to download full resolution via product page

ASTM D2240 Hardness Testing Workflow

Tensile Properties Testing (ASTM D412)
This method evaluates the tensile (tension) properties of vulcanized thermoset rubbers and

thermoplastic elastomers.[8][9][10]

Apparatus: A universal testing machine (tensile tester) with an appropriate load cell and

grips.

Procedure:

Dumbbell-shaped test specimens are die-cut from a sheet of the plasticized PVC.

The initial cross-sectional area of the narrow section is measured.

The specimen is mounted in the grips of the tensile tester.

The specimen is pulled at a constant rate of speed (typically 500 ± 50 mm/min) until it

ruptures.[9]

The force and elongation are recorded throughout the test.

Tensile strength (the maximum stress applied before rupture) and elongation at break are

calculated.
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Preparation Testing Procedure Result

Dumbbell-shaped PVC Specimen Measure Cross-sectional Area Mount Specimen in Grips Pull at Constant Speed until Rupture Record Force and Elongation Calculate Tensile Strength & Elongation at Break

Click to download full resolution via product page

ASTM D412 Tensile Properties Testing Workflow

Resistance to Extraction by Chemicals (ASTM D1239)
This test method measures the weight loss of a plastic film after immersion in a chemical,

indicating the resistance to extraction of plasticizers and other components.[11][12][13]

Apparatus: Beakers or jars with lids, analytical balance.

Procedure:

A 50 x 50 mm square specimen is cut from the plasticized PVC film and weighed.

The specimen is completely immersed in the test liquid (e.g., iso-octane) in a container.

The container is sealed and maintained at a specified temperature for a specified time

(e.g., 24 hours at 23°C).

The specimen is removed, dried, and reweighed.

The percentage weight loss is calculated.

Preparation Testing Procedure Result

PVC Film Specimen (50x50 mm) Weigh Initial Specimen (W1) Immerse in Test Liquid Incubate at Specified Temp/Time Remove and Dry Specimen Weigh Final Specimen (W2) Calculate % Weight Loss

Click to download full resolution via product page
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ASTM D1239 Chemical Extraction Resistance Workflow

Volatile Loss from Plastics (ASTM D1203)
This test determines the volatile loss from a plastic material, which is primarily attributed to the

plasticizer.[14][15][16]

Apparatus: Oven, activated carbon, wire cage (for Method B).

Procedure (Method B - Wire Cage):

A test specimen of a specified size is weighed.

The specimen is placed in a wire cage, which is then placed in a container with activated

carbon, ensuring no direct contact between the specimen and the carbon.

The container is placed in an oven at a specified temperature for a specified time.

The specimen is removed, cooled, and reweighed.

The percentage weight loss is calculated as the volatile loss.

Preparation Testing Procedure Result

PVC Specimen Weigh Initial Specimen Place Specimen in Wire Cage Place Cage in Activated Carbon Heat in Oven at Specified Temp/Time Cool and Reweigh Specimen Calculate % Volatile Loss
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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